3-[3-(Benzyloxy)phenyl]-2-azepanone

• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol
• IUPAC Name: 3-(3-phenylmethoxyphenyl)azepan-2-one
• InChI: InChI=1S/C19H21NO2/c21-19-18(11-4-5-12-20-19)16-9-6-10-17(13-16)22-14-15-7-2-1-3-8-15/h1-3,6-10,13,18H,4-5,11-12,14H2,(H,20,21)
• InChI Key: LINAMJDHAYLHGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(=O)C(C1)C2=CC(=CC=C2)OCC3=CC=CC=C3

Description

3-[3-(Benzyloxy)phenyl]-2-azepanone is a useful research compound. Its molecular formula is C19H21NO2 and its molecular weight is 295.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 3-(3-hydroxyphenyl)hexahydro-2H-azepin-2-one (2.05 g) in dry DMF was added dropwise to a suspension of sodium hydride (0.3 g). After 30 minutes at ambient temperature, benzyl chloride (1.3 g) was added. The mixture was stirred for a further 2 hours and then cooled, and treated with water. The resulting solution was extracted several times with toluene, and the combined toluene layers washed thoroughly with water. The solvent was evaporated to give an oil that crystallised from ethyl acetate to give the title compound as a white solid (1.4 g) m.p. 119°-122° C.